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Introduction

Apelin peptides are a family of endogenous ligands for the G-protein coupled receptor APJ.
The apelin/APJ system is involved in a wide range of physiological processes, including
cardiovascular function, fluid homeostasis, and energy metabolism.[1][2][3][4][5] Apelin is
synthesized as a 77-amino acid prepropeptide, which is processed into several active isoforms,
with Apelin-12, Apelin-13, and Apelin-36 being some of the predominant forms.[3][6]
Understanding the in vivo processing and metabolism of these peptides is crucial for
elucidating their biological roles and for the development of novel therapeutics targeting the
apelin system. Mass spectrometry has emerged as a powerful tool for the specific and sensitive
guantification of apelin isoforms and their metabolites, overcoming the limitations of traditional
iImmunoassays which can lack specificity.[6][7][8][9] This application note provides detailed
protocols for the analysis of Apelin-12 and its metabolites using liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

Apelin Signaling Pathway

The binding of apelin peptides to the APJ receptor activates several downstream signaling
cascades. These pathways are integral to the diverse physiological effects of apelin. Key
signaling pathways include the activation of G-proteins, leading to downstream effects on the
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ERK1/2, PI3K/AKT, and AMPK pathways.[1][2] These pathways are involved in processes such
as cell proliferation, survival, and metabolism.[10][11][12][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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